Cas no 501-65-5 (Diphenylacetylene)

Diphenylacetylene Properties

Names and Identifiers

• Diphenylacetylene
• Tolan
• Diphenyl acetylene (Tolan)
• (phenylethynyl)benzene
• 1,2-DIPHENYL ETHYNE
• 1,1'-(1,2-Ethanediyl)bisbenzene
• 1,1’-(1,2-ethynediyl)bis-benzen
• 1,1’-(1,2-Ethynediyl)bisbenzene
• 1,2-Diphenylacetylene
• 2-phenylethynylbenzene
• 1,1′-(1,2-Ethynediyl)bisbenzene
• Diphenylethyne
• 1,2-diphenylethyne
• Tolane
• diphenyl acetylene
• Biphenylacetylene
• Benzene, 1,1'-(1,2-ethynediyl)bis-
• Ethyne, diphenyl-
• 1,1'-ethyne-1,2-diyldibenzene
• (2-phenylethynyl)benzene
• Acetylene, diphenyl-
• Y70JA8HB75
• JRXXLCKWQFKACW-UHFFFAOYSA-N
• Diphenylacetylene, 99%
• Biphenyl acetylene
• sym-Diphenylacetylene
• CHEBI:51579
• AC-18803
• NS00032006
• 25989-14-4
• CS-W017313
• Q902100
• Benzene,1'-(1,2-ethynediyl)bis-
• AS-56973
• InChI=1/C14H10/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14/h1-10
• Diphenylacetylene, 98%
• 1-(2-phenyl-1-ethynyl)benzene
• diphenyl-acetylene
• MFCD00004786
• DTXSID4060109
• AKOS004901131
• 501-65-5
• (Phenylethynyl)benzene;1,1'-(1,2-Ethanediyl)bisbenzene;1,1?-(1,2-ethynediyl)bis-benzen;1,1?-(1,2-Ethynediyl)bisbenzene;1,2-Diphenylacetylene
• (Phenylethynyl)benzene #
• NSC5185
• CHEMBL223309
• BDBM50476289
• AI3-04360
• FT-0625223
• NSC-5185
• D0871
• EN300-19945
• YSWG033
• J-650163
• FD10621
• NSC 5185
• UNII-Y70JA8HB75
• 1,1-(1,2-ETHYNEDIYL)BISBENZENE
• EINECS 207-926-6
• TOLAN [MI]
• J-520382
• SY012762
• Diphenyacethylene
• Acetylene, diphenyl (8CI)
• Benzene, 1,1'(1,2ethynediyl)bis
• DB-004031
• DTXCID3040778
• Ethyne, diphenyl
• 1,2Diphenylacetylene
• Acetylene, diphenyl
• STL453635
• +Expand

• MDL： MFCD00004786
• InChIKey： JRXXLCKWQFKACW-UHFFFAOYSA-N
• Inchi： 1S/C14H10/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14/h1-10H
• SMILES： C1(C#CC2C([H])=C([H])C([H])=C([H])C=2[H])C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 606478

Computed Properties

• Exact Mass: 178.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.078
• Heavy Atom Count: 14
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.08640
• PSA: 0.00000
• Merck: 9504
• Refractive Index: 1.6415 (estimate)
• Water Partition Coefficient: Miscible with ether and hot alcohol. Immiscible with water.
• Boiling Point: 170 °C/19 mmHg(lit.)
• Melting Point: 58.0 to 62.0 deg-C
• Flash Point: 170°C/19mm
• FEMA: 2889
• Color/Form: Colorless solid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ether, hot ethanol.
• Density: 0.99 g/mL at 25 °C(lit.)

Diphenylacetylene Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S24/25-S22
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• TSCA：Yes

Diphenylacetylene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters